Cas no 1176667-93-8 (2-(3-bromophenyl)-2-methylpropan-1-amine)
2-(3-bromophenyl)-2-methylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromophenyl)-2-methylpropan-1-amine
- 2-(3-Bromophenyl)-2-methylpropylamine
-
- Inchi: 1S/C10H14BrN/c1-10(2,7-12)8-4-3-5-9(11)6-8/h3-6H,7,12H2,1-2H3
- InChI Key: VBCFOJLKHKXQJJ-UHFFFAOYSA-N
- SMILES: C(N)C(C1=CC=CC(Br)=C1)(C)C
Computed Properties
- Exact Mass: 227.031
- Monoisotopic Mass: 227.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
2-(3-bromophenyl)-2-methylpropan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3-bromophenyl)-2-methylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B803033-50mg |
2-(3-Bromophenyl)-2-methylpropan-1-amine |
1176667-93-8 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B803033-100mg |
2-(3-Bromophenyl)-2-methylpropan-1-amine |
1176667-93-8 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B803033-500mg |
2-(3-Bromophenyl)-2-methylpropan-1-amine |
1176667-93-8 | 500mg |
$ 365.00 | 2022-06-06 | ||
| Enamine | EN300-64555-0.05g |
2-(3-bromophenyl)-2-methylpropan-1-amine |
1176667-93-8 | 95.0% | 0.05g |
$44.0 | 2025-02-20 | |
| Enamine | EN300-64555-0.1g |
2-(3-bromophenyl)-2-methylpropan-1-amine |
1176667-93-8 | 95.0% | 0.1g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-64555-0.25g |
2-(3-bromophenyl)-2-methylpropan-1-amine |
1176667-93-8 | 95.0% | 0.25g |
$94.0 | 2025-02-20 | |
| Enamine | EN300-64555-0.5g |
2-(3-bromophenyl)-2-methylpropan-1-amine |
1176667-93-8 | 95.0% | 0.5g |
$148.0 | 2025-02-20 | |
| Enamine | EN300-64555-1.0g |
2-(3-bromophenyl)-2-methylpropan-1-amine |
1176667-93-8 | 95.0% | 1.0g |
$190.0 | 2025-02-20 | |
| Enamine | EN300-64555-2.5g |
2-(3-bromophenyl)-2-methylpropan-1-amine |
1176667-93-8 | 95.0% | 2.5g |
$302.0 | 2025-02-20 | |
| Enamine | EN300-64555-5.0g |
2-(3-bromophenyl)-2-methylpropan-1-amine |
1176667-93-8 | 95.0% | 5.0g |
$490.0 | 2025-02-20 |
2-(3-bromophenyl)-2-methylpropan-1-amine Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 2-(3-bromophenyl)-2-methylpropan-1-amine
Introduction to 2-(3-bromophenyl)-2-methylpropan-1-amine (CAS No. 1176667-93-8)
2-(3-bromophenyl)-2-methylpropan-1-amine, also known by its CAS number 1176667-93-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated phenyl group and a tertiary amine functional group. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs for neurological disorders and other conditions.
The chemical formula of 2-(3-bromophenyl)-2-methylpropan-1-amine is C10H14BrN, and its molecular weight is approximately 224.13 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and alkylation steps. Its physical properties, such as solubility and stability, are crucial for its use in pharmaceutical formulations and research studies.
In recent years, the study of 2-(3-bromophenyl)-2-methylpropan-1-amine has been driven by its potential as a lead compound for drug discovery. Researchers have explored its biological activities, focusing on its interactions with specific receptors and enzymes. For instance, studies have shown that this compound exhibits selective binding to certain serotonin receptors, which are implicated in mood disorders such as depression and anxiety. This binding affinity suggests that 2-(3-bromophenyl)-2-methylpropan-1-amine could serve as a valuable tool in the development of novel antidepressants.
Beyond its potential in psychiatric disorders, 2-(3-bromophenyl)-2-methylpropan-1-amine has also been investigated for its effects on other biological systems. For example, preliminary research indicates that it may have anti-inflammatory properties, making it a candidate for treating conditions such as chronic pain and inflammatory diseases. Additionally, the compound's ability to modulate neurotransmitter levels has led to interest in its potential use in neurodegenerative diseases like Parkinson's disease and Alzheimer's disease.
The safety profile of 2-(3-bromophenyl)-2-methylpropan-1-amine is an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, further research is needed to fully understand its long-term safety and efficacy in human subjects.
In the context of drug development, the synthesis and purification of 2-(3-bromophenyl)-2-methylpropan-1-amine are critical steps that require precise control over reaction conditions and purification techniques. High-purity forms of the compound are essential for ensuring consistent biological activity and safety in preclinical and clinical trials. Advanced analytical methods, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are commonly employed to verify the purity and structure of the synthesized product.
The pharmacokinetic properties of 2-(3-bromophenyl)-2-methylpropan-1-amine have also been studied to understand how it is absorbed, distributed, metabolized, and excreted by the body. These properties are crucial for optimizing dosing regimens and predicting potential drug interactions. Research has shown that the compound has favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.
In conclusion, 2-(3-bromophenyl)-2-methylpropan-1-amine (CAS No. 1176667-93-8) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure and biological activities make it a promising candidate for the development of new therapeutic agents targeting a range of diseases. Ongoing studies continue to explore its full potential, with the goal of translating these findings into effective treatments that can improve patient outcomes.
1176667-93-8 (2-(3-bromophenyl)-2-methylpropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)